Cas no 61405-12-7 (Cyclohexanecarboxylic acid, 4-(2,4-dimethylphenyl)-1-methyl-)

Cyclohexanecarboxylic acid, 4-(2,4-dimethylphenyl)-1-methyl- structure
61405-12-7 structure
Product Name:Cyclohexanecarboxylic acid, 4-(2,4-dimethylphenyl)-1-methyl-
CAS No:61405-12-7
MF:C16H22O2
MW:246.344685077667
CID:480640
PubChem ID:12287101
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 4-(2,4-dimethylphenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 4-(2,4-dimethylphenyl)-1-methyl-
    • 4-(2,4-dimethylphenyl)-1-methylcyclohexane-1-carboxylic acid
    • 61405-12-7
    • DTXSID00484568
    • Inchi: 1S/C16H22O2/c1-11-4-5-14(12(2)10-11)13-6-8-16(3,9-7-13)15(17)18/h4-5,10,13H,6-9H2,1-3H3,(H,17,18)
    • InChI Key: AIXHOCBDBRWDKI-UHFFFAOYSA-N
    • SMILES: OC(C1(C)CCC(C2C=CC(C)=CC=2C)CC1)=O

Computed Properties

  • Exact Mass: 246.16206
  • Monoisotopic Mass: 246.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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